Hexadecanamide, N-(3-(dimethylamino)propyl)-

• CAS RN: 39669-97-1
• Molecular Formula: C21H44N2O
• Molecular Weight: 340.6 g/mol
• IUPAC Name: N-[3-(dimethylamino)propyl]hexadecanamide
• InChI: InChI=1S/C21H44N2O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(24)22-19-17-20-23(2)3/h4-20H2,1-3H3,(H,22,24)
• InChI Key: BDHJUCZXTYXGCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NCCCN(C)C
• physical_description: Liquid

Description

Hexadecanamide, N-(3-(dimethylamino)propyl)- is a useful research compound. Its molecular formula is C21H44N2O and its molecular weight is 340.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of N,N-dimethyl-1,3-propanediamine (1.00 mL, 7.95 mmole) in methylene chloride (20 mL) was added palmitoyl chloride (2.19 g, 7.97 mmole). The reaction mixture was stirred at room temperature over night. The solvent was removed under reduced pressure and the residue titurated with diethyl ether. The precipitate (2.34 g) was filtered and stirred in saturated aqueous sodium bicarbonate over night. The precipitate was filtered to give the title compound (2.00 g, 74%) as a white solid. Analysis calculated for C21H43H2O 1.25H2O: C: 69.46; H: 12.91; N: 7.72. Found: C: 69.30 C: 9.46; H: 12.91; N: 7.72 Found: C: 69.30, H: 12.13; H: 12.13; N: 7.58.

Synthesis routes and methods II

Procedure details

Hexadecanoic acid, dodecanoic acid or octanoic acid was used instead of octadecanoic acid, and these fatty acids were allowed to react with N,N-dimethyl-1,3-diaminopropane in the same manner as described in Synthesis Example 1 to obtain N-hexadecanoyl-N′,N′-dimethyl-1,3-diaminopropane, N-decanoyl-N′,N′-dimethyl-1,3-diaminopropane and N-octanoyl-N′,N′-dimethyl-1,3-diaminopropane, respectively.